1-(2,5-dimethoxyphenyl)-4-(1-(2-(4-methoxyphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(2,5-dimethoxyphenyl)-4-[1-[2-(4-methoxyphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C28H29N3O5/c1-33-20-8-10-21(11-9-20)36-15-14-30-24-7-5-4-6-23(24)29-28(30)19-16-27(32)31(18-19)25-17-22(34-2)12-13-26(25)35-3/h4-13,17,19H,14-16,18H2,1-3H3
• InChI Key: NRQZWNRAYXYOTA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=C(C=CC(=C5)OC)OC
• Molecular Formula: C28H29N3O5
• Molecular Weight: 487.5 g/mol

Description

1-(2,5-dimethoxyphenyl)-4-(1-(2-(4-methoxyphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C28H29N3O5 and its molecular weight is 487.556. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Compounds with similar structural motifs, such as benzimidazole derivatives and pyrrolidin-2-one frameworks, have been synthesized for various purposes, including the development of pharmaceutical agents and materials science applications. For instance, benzimidazole derivatives have been explored for their cardiovascular effects, showcasing the importance of structural modifications in modulating biological activities (Diederen & Kadatz, 1981). Additionally, the synthesis of compounds featuring pyrrolidin-2-one and imidazolidin-2-one derivatives has been investigated for potential Anti-Alzheimer's activities, highlighting the role of structural analogs in therapeutic development (Gupta et al., 2020).

Biological Activities and Pharmacological Potential

Research into benzimidazole and pyrrolidinone derivatives often focuses on their pharmacological potential. For example, novel benzylated derivatives of pyrrolidin-2-one / imidazolidin-2-one have shown promising anti-Alzheimer's properties, suggesting that modifications to these core structures can yield significant therapeutic benefits (Gupta et al., 2020). This underscores the potential for compounds with similar structural elements to be explored for their neuroprotective effects.

Chemical Reactivity and Interactions

The reactivity of compounds containing imidazoline, pyridine, and pyrrolidinone groups with various reagents can lead to the synthesis of heterocyclic compounds with potential applications in drug development and material science. Studies on related compounds have demonstrated the ability to create densely functionalized pyrroles and thiophenes, showcasing the versatility of these chemical frameworks in synthesizing novel materials and biologically active molecules (Cheng, Peng, & Li, 2010).